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Compound of Interest

2-Oxoimidazolidine-1-carbonyl
Compound Name:
chloride

Cat. No.: B084142

An In-Depth Technical Guide to the IUPAC Nomenclature of 2-Oxoimidazolidine-1-carbonyl
Chloride Derivatives

Introduction: The Chemical Grammar of a Privileged
Scaffold

In the landscape of modern drug discovery and development, certain molecular frameworks
appear with remarkable frequency, earning the designation of "privileged structures." The 2-
oxoimidazolidine core is one such scaffold, serving as a cornerstone in a multitude of bioactive
molecules, from pharmaceuticals to agrochemicals.[1][2] Its derivatives are instrumental in the
synthesis of anti-inflammatory agents, peptide-based drugs, and specialty polymers.[1] The
reactivity of the 2-oxoimidazolidine-1-carbonyl chloride moiety, in particular, makes it a
versatile and powerful intermediate for synthetic chemists.[1][3]

However, the power of this scaffold can only be fully harnessed when we, as researchers and
scientists, speak a common and unambiguous language. This is the role of the International
Union of Pure and Applied Chemistry (IUPAC) nomenclature. It is not merely a set of arbitrary
rules but a system of logic designed to translate a complex three-dimensional chemical
structure into a universally understood linear string of text.

This guide, written from the perspective of a senior application scientist, moves beyond a
simple recitation of rules. It delves into the causality behind the nomenclature of 2-
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oxoimidazolidine-1-carbonyl chloride and its derivatives, providing field-proven insights into
why the system is structured as it is. We will deconstruct the name piece by piece, build it back
up with substituents, and contextualize its importance with practical applications and protocols.

Part 1: Deconstructing the Core - The Logic of the
Parent Name

To name complex derivatives, we must first master the parent structure. The name "2-
Oxoimidazolidine-1-carbonyl chloride" is a composite that precisely describes the
molecule's architecture. Let's break it down.

The Heterocyclic Foundation: Imidazolidine

The foundation of our molecule is a five-membered heterocyclic ring containing two nitrogen
atoms. According to the Hantzsch-Widman system of nomenclature, which governs such
structures, the name is derived as follows:[4][5]

o Heteroatoms: The presence of nitrogen is indicated by the prefix "aza".[6] Since there are
two nitrogen atoms, we use "diaza".

e Ring Size: A five-membered ring is denoted by the stem "-ol".
o Saturation: A fully saturated ring is indicated by the suffix "-idine".[7]

Combining these elements would suggest a name like "diazolidine." However, for many
common heterocycles, IUPAC retains trivial names that are simpler and historically entrenched.
"Imidazolidine” is the accepted trivial name for this saturated ring, derived from its unsaturated
counterpart, imidazole.[8][9]

The numbering of the ring is critical and follows a strict order of priority. Numbering begins at
one of the heteroatoms and proceeds around the ring in a way that gives the other
heteroatoms the lowest possible locants (numbers).[5] Therefore, the nitrogen atoms are
assigned positions 1 and 3.
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Imidazolidine Ring Numbering
N1-H < C5
—> —>
C2 —» N3-H —» C(C4
Imidazolidin-2-one
N1-H n C5
—> —>
C2=0 —» N3-H —» C4
2-Oxoimidazolidine-1-carbonyl chloride
 / C5
—>
N1 —®» C2=O0 —®» N3-H —» C4
cC=0 —»
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(4R)-4-Phenyl-2-oxoimidazolidine-1-carbonyl chloride
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Cl N3-H
C4(R)

:

Phenyl C5

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084142?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

«— |— | |e—] |e—

( )

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b084142#iupac-nomenclature-for-2-oxoimidazolidine-
1-carbonyl-chloride-derivatives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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